Cas no 896703-99-4 (4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)
4-(2-Chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione is a structurally complex benzothiadiazine derivative with potential applications in pharmaceutical and agrochemical research. Its unique molecular framework, featuring a chlorophenyl and ethylphenyl substitution pattern, may confer selective biological activity, making it a candidate for further investigation in drug discovery. The presence of the sulfonamide-like 1,1,3-trione moiety suggests possible interactions with enzymatic targets, while the dihydro-2H-benzothiadiazine core offers stability and synthetic versatility. This compound is of interest for its potential as a precursor or intermediate in the development of novel therapeutic agents or functional materials. Proper handling and storage are recommended due to its reactive functional groups.
896703-99-4 structure
Product Name:4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
CAS No:896703-99-4
MF:C22H19ClN2O3S
MW:426.915863275528
CID:5448613
PubChem ID:18590476
Update Time:2025-06-08
4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-chlorobenzyl)-2-(4-ethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
- 4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
- 4-(2-chlorobenzyl)-2-(4-ethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
- F3071-0154
- 4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-one
- AKOS002105410
- 896703-99-4
- 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-, 1,1-dioxide
- 4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
-
- Inchi: 1S/C22H19ClN2O3S/c1-2-16-11-13-18(14-12-16)25-22(26)24(15-17-7-3-4-8-19(17)23)20-9-5-6-10-21(20)29(25,27)28/h3-14H,2,15H2,1H3
- InChI Key: HGBVIJFUWDKJTD-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)C2=CC=CC=C2N(CC2=CC=CC=C2Cl)C(=O)N1C1=CC=C(CC)C=C1
Computed Properties
- Exact Mass: 426.0804913g/mol
- Monoisotopic Mass: 426.0804913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- Density: 1.382±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 609.2±65.0 °C(Predicted)
- pka: -0.82±0.20(Predicted)
4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3071-0154-2μmol |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3071-0154-5μmol |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3071-0154-1mg |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3071-0154-2mg |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3071-0154-3mg |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3071-0154-4mg |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3071-0154-5mg |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| A2B Chem LLC | BA75697-1mg |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 1mg |
$245.00 | 2024-04-19 | ||
| A2B Chem LLC | BA75697-5mg |
4-[(2-chlorophenyl)methyl]-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione |
896703-99-4 | 5mg |
$272.00 | 2024-04-19 |
4-(2-chlorophenyl)methyl-2-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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